![molecular formula C19H23N3OS B2986694 (4-Benzyl-1,4-diazepan-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone CAS No. 1061521-52-5](/img/structure/B2986694.png)
(4-Benzyl-1,4-diazepan-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-Benzyl-1,4-diazepan-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone is a chemical compound that belongs to the class of diazepines. It has been studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
The exact mechanism of action of (4-Benzyl-1,4-diazepan-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone is not fully understood. However, it is believed to act on the GABA-A receptor, which is the primary inhibitory neurotransmitter in the central nervous system. By enhancing the activity of GABA-A receptors, this compound may increase the inhibitory tone in the brain, leading to its anxiolytic and sedative effects.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models. It has been shown to increase the levels of GABA in the brain, which may contribute to its anxiolytic and sedative effects. It has also been shown to decrease the levels of dopamine and serotonin, two neurotransmitters that are involved in mood regulation.
Advantages and Limitations for Lab Experiments
One of the advantages of using (4-Benzyl-1,4-diazepan-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone in lab experiments is its anxiolytic and sedative effects, which can be useful in studying the neurobiology of anxiety and sleep disorders. However, one of the limitations of using this compound is its potential for abuse and dependence, which may limit its usefulness in certain research applications.
Future Directions
There are several future directions for the study of (4-Benzyl-1,4-diazepan-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone. One direction is to further investigate its mechanism of action, particularly its effects on different subtypes of GABA-A receptors. Another direction is to explore its potential therapeutic applications in the treatment of anxiety and sleep disorders. Finally, there is a need for further research on the potential risks and limitations of using this compound in scientific research.
Synthesis Methods
The synthesis of (4-Benzyl-1,4-diazepan-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone involves the reaction of 4-benzyl-1,4-diazepane and 2-methylsulfanyl-3-pyridinecarboxylic acid chloride in the presence of a base such as triethylamine. The resulting compound is then purified through column chromatography to obtain the final product.
Scientific Research Applications
(4-Benzyl-1,4-diazepan-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and sedative effects in animal models, making it a potential candidate for the treatment of anxiety disorders and insomnia.
Properties
IUPAC Name |
(4-benzyl-1,4-diazepan-1-yl)-(2-methylsulfanylpyridin-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3OS/c1-24-18-17(9-5-10-20-18)19(23)22-12-6-11-21(13-14-22)15-16-7-3-2-4-8-16/h2-5,7-10H,6,11-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKXDPNGCFRUHHK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C=CC=N1)C(=O)N2CCCN(CC2)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.